Cas no 2417489-94-0 (3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo-)

• Product Name: 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo-
• CAS No: 2417489-94-0
• MF: C₆H₂F₂INO
• MW: 268.987460613251
• MDL: MFCD34603408
• CID: 5165200
• PubChem ID: 153573419
• Update Time: 2026-03-04

3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo-
• 2,6-Difluoro-4-iodo-3-pyridinecarbaldehyde
• 2,6-Difluoro-4-iodonicotinaldehyde
• 2,4-difluoro-6-iodobenzaldehyde
• 2,6-difluoro-4-iodopyridine-3-carbaldehyde
• 2,6-difluoro-4-iodo-pyridine-3-carbaldehyde
• MFCD34603408
• 2417489-94-0
• SY300502
• SCHEMBL22926514
• F83931
• CS-0378279
• EN300-39870436
• DB-422560

• MDL： MFCD34603408
• Inchi： 1S/C6H2F2INO/c7-5-1-4(9)3(2-11)6(8)10-5/h1-2H
• InChI Key： ZMILUMJHFCTENP-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=CC(I)=C1C=O

Computed Properties

• Exact Mass: 268.91492g/mol
• Monoisotopic Mass: 268.91492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo-

Research Brief on 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo- (CAS: 2417489-94-0): Recent Advances and Applications

The compound 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo- (CAS: 2417489-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its unique halogenated pyridine scaffold, has shown promising potential in various applications, including medicinal chemistry, drug discovery, and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents and functional materials.

One of the key areas of research involving 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo- is its role as a versatile building block in organic synthesis. The presence of both fluorine and iodine substituents on the pyridine ring enhances its reactivity, allowing for selective functionalization and cross-coupling reactions. Recent publications have highlighted its utility in Suzuki-Miyaura and Sonogashira coupling reactions, which are pivotal for constructing complex molecular architectures. These reactions are particularly valuable in the synthesis of bioactive molecules and pharmaceutical intermediates.

In the context of medicinal chemistry, 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo- has been investigated as a precursor for the development of kinase inhibitors and other small-molecule therapeutics. The electron-withdrawing effects of the fluorine and iodine atoms influence the electronic properties of the pyridine ring, which can be leveraged to modulate the binding affinity and selectivity of drug candidates. Recent preclinical studies have demonstrated its potential in targeting specific protein kinases involved in cancer and inflammatory diseases, although further optimization and in vivo validation are required.

Another emerging application of this compound lies in the field of materials science, where its unique electronic and steric properties are being explored for the design of organic semiconductors and luminescent materials. Researchers have reported its incorporation into conjugated polymers and small-molecule dyes, which exhibit tunable optoelectronic properties. These findings open new avenues for the development of advanced materials for organic light-emitting diodes (OLEDs) and photovoltaic devices.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo-. Recent efforts have focused on optimizing reaction conditions to improve yield and selectivity, as well as developing greener synthetic routes to minimize environmental impact. Additionally, the stability of this compound under various conditions is an area of ongoing investigation, as it can influence its handling and storage in industrial and laboratory settings.

In conclusion, 3-Pyridinecarboxaldehyde, 2,6-difluoro-4-iodo- (CAS: 2417489-94-0) represents a multifaceted compound with significant potential across multiple disciplines. Its applications in organic synthesis, drug discovery, and materials science underscore its versatility and importance in contemporary research. Future studies are expected to further elucidate its mechanistic pathways and expand its utility in innovative technologies and therapeutic strategies.